Cas no 875545-93-0 (1-PIPERAZINECARBOXAMIDE, 4-METHYL-N-(2-THIENYLMETHYL)-)

• Product Name: 1-PIPERAZINECARBOXAMIDE, 4-METHYL-N-(2-THIENYLMETHYL)-
• CAS No: 875545-93-0
• MF: C₁₁H₁₇N₃OS
• MW: 239.33718085289
• CID: 3205989
• PubChem ID: 11543233
• Update Time: 2025-04-21

1-PIPERAZINECARBOXAMIDE, 4-METHYL-N-(2-THIENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1-PIPERAZINECARBOXAMIDE, 4-METHYL-N-(2-THIENYLMETHYL)-
• CHEMBL5018424
• 875545-93-0
• 4-methyl-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
• F6541-4085
• SCHEMBL5470309
• AKOS026696296
• 4-methyl-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide

• Inchi： 1S/C11H17N3OS/c1-13-4-6-14(7-5-13)11(15)12-9-10-3-2-8-16-10/h2-3,8H,4-7,9H2,1H3,(H,12,15)
• InChI Key： VRBWDYRNCXYGML-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 239.10923335Da
• Monoisotopic Mass: 239.10923335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.8Ų